Cas no 1352999-52-0 (3-Fluoro-5-(trifluoromethoxy)phenylacetonitrile)

• Product Name: 3-Fluoro-5-(trifluoromethoxy)phenylacetonitrile
• CAS No: 1352999-52-0
• MF: C₉H₅F₄NO
• MW: 219.1357
• MDL: MFCD18783227
• CID: 4592098
• Update Time: 2025-06-12

3-Fluoro-5-(trifluoromethoxy)phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-(trifluoromethoxy)phenylacetonitrile
• 2-[3-fluoro-5-(trifluoromethoxy)phenyl]acetonitrile
• 2-(3-Fluoro-5-(trifluoromethoxy)phenyl)acetonitrile

• MDL： MFCD18783227
• Inchi： 1S/C9H5F4NO/c10-7-3-6(1-2-14)4-8(5-7)15-9(11,12)13/h3-5H,1H2
• InChI Key： FISAVDYKHYBCGM-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(CC#N)C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 257
• XLogP3: 2.9
• Topological Polar Surface Area: 33

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 3-Fluoro-5-(trifluoromethoxy)phenylacetonitrile

Professional Introduction to 3-Fluoro-5-(trifluoromethoxy)phenylacetonitrile (CAS No. 1352999-52-0)

3-Fluoro-5-(trifluoromethoxy)phenylacetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number CAS No. 1352999-52-0, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, particularly the presence of both fluoro and trifluoromethoxy substituents, make it a valuable building block for developing novel therapeutic agents.

The chemical structure of 3-Fluoro-5-(trifluoromethoxy)phenylacetonitrile consists of a benzene ring substituted with a nitrile group at the 3-position and an electron-withdrawing trifluoromethoxy group at the 5-position. This arrangement imparts distinct electronic properties to the molecule, enhancing its reactivity and utility in synthetic chemistry. The fluoro atom, known for its ability to modulate metabolic stability and binding affinity, plays a crucial role in fine-tuning the pharmacokinetic and pharmacodynamic profiles of drug candidates.

In recent years, there has been a surge in research focused on the development of fluorinated aromatic compounds due to their broad spectrum of biological activities. The incorporation of fluorine atoms into pharmaceutical molecules has been shown to improve their bioavailability, metabolic stability, and overall efficacy. Specifically, compounds containing trifluoromethoxy groups have demonstrated promising results in treating various diseases, including cancer and infectious disorders. The study of 3-Fluoro-5-(trifluoromethoxy)phenylacetonitrile contributes to this growing body of knowledge by providing insights into how these structural motifs influence molecular behavior.

The synthesis of 3-Fluoro-5-(trifluoromethoxy)phenylacetonitrile involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, are often employed to achieve high yields and purity. These techniques are critical in ensuring that the final product meets the stringent requirements for pharmaceutical applications. The compound's versatility as a synthetic intermediate has made it a subject of interest for researchers aiming to develop innovative drug molecules.

The pharmacological potential of derivatives of 3-Fluoro-5-(trifluoromethoxy)phenylacetonitrile has been explored in several preclinical studies. Researchers have investigated its role in modulating enzyme activity and receptor binding interactions, which are essential for therapeutic intervention. For instance, studies have suggested that compounds derived from this intermediate may exhibit inhibitory effects on certain kinases and transcription factors involved in cancer progression. Additionally, the unique electronic properties imparted by the fluoro and trifluoromethoxy groups make it an attractive candidate for designing molecules with enhanced binding affinity to biological targets.

The growing interest in fluorinated aromatic compounds has also spurred advancements in analytical techniques for their characterization. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are commonly used to elucidate the structure and purity of these complex molecules. These tools are indispensable for ensuring that researchers have accurate data for their studies, which ultimately contributes to the development of safer and more effective pharmaceuticals.

In conclusion, 3-Fluoro-5-(trifluoromethoxy)phenylacetonitrile (CAS No. 1352999-52-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad applicability in drug development. The presence of both fluoro and trifluoromethoxy substituents enhances its reactivity and biological activity, making it a valuable intermediate for synthesizing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation pharmaceuticals.